Cas no 114024-26-9 (1H-Pyrazolamine)

1H-Pyrazolamine structure
1H-Pyrazolamine structure
Product Name:1H-Pyrazolamine
CAS No:114024-26-9
MF:C3H5N3
MW:83.0918996334076
CID:1201301
PubChem ID:74561
Update Time:2025-04-20

1H-Pyrazolamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolamine
    • A15324
    • J-504718
    • 1h-pyrazole-imine
    • STR03100
    • 3-Amino-1H-pyrazole
    • Q-101973
    • J-504847
    • Pyrazol-3-ylamine
    • PS-9369
    • 3-Aminopyrazole, 98%
    • SY005421
    • 3-Aminopyrazole
    • NS00025989
    • MFCD00005236
    • AKOS002657057
    • aminopyrazole
    • 1-H-Pyrazol-5-amine
    • 2h-pyrazole-3-ylamine
    • 5-aminopyrazole
    • 2H-pyrazol-3-ylamine
    • BCP27171
    • AM20090067
    • 1H-Pyrazol-3-amine
    • 916420-28-5
    • InChI=1/C3H5N3/c4-3-1-2-5-6-3/h1-2H,(H3,4,5,6
    • 3-AMINOPYRAZOLE HYDROCHLORIDE
    • DTXSID00171229
    • NSC76122
    • NSC-76122
    • 1H-Pyrazole-5-amine
    • amino-pyrazole
    • AMY23077
    • BBL008564
    • PB32063
    • 3-amino-2H-pyrazole
    • 3-amino-1H-pyrazol
    • J-504716
    • 1H-pyrazole-3-amine
    • Z240126818
    • F0001-0657
    • A1859
    • AC-4837
    • 1820-80-0
    • PS-9370
    • ALBB-004467
    • BTB7URA7K8
    • 3-amino-pyrazole
    • STK292780
    • NSC 76122
    • EN300-27598
    • 5-Amino-1H-pyrazole
    • 3-amino pyrazole
    • SY128689
    • 1H-pyrazol-5-amine
    • 3-AMINOPYRAZOL
    • DB-005278
    • 3AX
    • 3-Pyrazolamine
    • 1H-5-pyrazolamine
    • 1225387-53-0
    • 114024-26-9
    • 5-amino-pyrazole
    • CS-D1141
    • EINECS 217-338-1
    • AKOS000163955
    • 1h-pyrazol-3-ylamine
    • Q27453670
    • CHEMBL3217770
    • MFCD08700632
    • amino pyrazole
    • Inchi: 1S/C3H5N3/c4-3-1-2-5-6-3/h1-2H,(H3,4,5,6)
    • InChI Key: JVVRJMXHNUAPHW-UHFFFAOYSA-N
    • SMILES: N1C(=CC=N1)N

Computed Properties

  • Exact Mass: 83.04845
  • Monoisotopic Mass: 83.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 45.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7
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